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Compound of Interest

Compound Name: 4-Fluoro-3-nitrobenzoyl chloride

Cat. No.: B1304129 Get Quote

Technical Guide: 4-Fluoro-3-nitrobenzoyl
chloride
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on 4-Fluoro-3-nitrobenzoyl
chloride, a key reagent in organic synthesis, particularly in the development of pharmaceutical

intermediates.

Core Chemical Data
4-Fluoro-3-nitrobenzoyl chloride is a halogenated and nitrated aromatic acyl chloride. Its

chemical properties make it a versatile building block in the synthesis of more complex

molecules.

Property Value

Molecular Formula C₇H₃ClFNO₃

Molecular Weight 203.56 g/mol [1]

CAS Number 400-94-2[1]

Synthesis Protocol
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The synthesis of 4-Fluoro-3-nitrobenzoyl chloride is typically achieved through a two-step

process starting from 4-fluorobenzoic acid. The first step involves the nitration of the benzene

ring, followed by the conversion of the carboxylic acid group to an acyl chloride.

Step 1: Synthesis of 4-Fluoro-3-nitrobenzoic acid
This procedure outlines the nitration of 4-fluorobenzoic acid.

Materials:

4-fluorobenzoic acid

Potassium nitrate (KNO₃)

Concentrated sulfuric acid (H₂SO₄)

Crushed ice

Toluene

Ice bath

Stirring apparatus

Filtration equipment

Procedure:

In a flask equipped with a stirrer and cooled in an ice bath, dissolve 4-fluorobenzoic acid in

concentrated sulfuric acid.

Slowly add potassium nitrate to the solution in portions while maintaining the low

temperature.

After the addition is complete, allow the reaction mixture to stir overnight at room

temperature.

Carefully pour the reaction mixture over a large volume of crushed ice with continuous

stirring.
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Allow the resulting mixture to stand overnight, which will cause the product to precipitate.

Filter the solid product and wash it thoroughly with water.

Dry the product, for example, by azeotropic distillation with toluene, to yield 4-fluoro-3-

nitrobenzoic acid as a light yellow solid.

Step 2: Synthesis of 4-Fluoro-3-nitrobenzoyl chloride
This procedure details the conversion of 4-fluoro-3-nitrobenzoic acid to the corresponding acyl

chloride. Thionyl chloride is a common reagent for this transformation.

Materials:

4-Fluoro-3-nitrobenzoic acid

Thionyl chloride (SOCl₂)

Reflux condenser

Heating mantle

Distillation apparatus

Procedure:

Place 4-fluoro-3-nitrobenzoic acid in a round-bottom flask fitted with a reflux condenser.

Add an excess of thionyl chloride to the flask.

Heat the mixture to reflux and maintain it for several hours, or until the evolution of hydrogen

chloride and sulfur dioxide gas ceases.

After the reaction is complete, remove the excess thionyl chloride by distillation under

reduced pressure.

The remaining crude 4-Fluoro-3-nitrobenzoyl chloride can be purified by vacuum

distillation.
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Synthetic Workflow
The following diagram illustrates the synthetic pathway from 4-fluorobenzoic acid to 4-Fluoro-
3-nitrobenzoyl chloride.

Synthesis of 4-Fluoro-3-nitrobenzoic acid

Synthesis of 4-Fluoro-3-nitrobenzoyl chloride

4-Fluorobenzoic Acid

Nitration
(H₂SO₄, KNO₃)

Reactant

4-Fluoro-3-nitrobenzoic Acid

Product

4-Fluoro-3-nitrobenzoic Acid

Chlorination
(SOCl₂)

Reactant

4-Fluoro-3-nitrobenzoyl Chloride

Final Product

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b1304129?utm_src=pdf-body
https://www.benchchem.com/product/b1304129?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1304129?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: Synthetic pathway for 4-Fluoro-3-nitrobenzoyl chloride.

Chemical Reactions and Applications
4-Fluoro-3-nitrobenzoyl chloride is a reactive compound due to the presence of the acyl

chloride functional group. It readily undergoes nucleophilic acyl substitution reactions with a

variety of nucleophiles, including alcohols, amines, and thiols, to form the corresponding

esters, amides, and thioesters. The nitro and fluoro substituents on the aromatic ring can also

be subjected to further chemical transformations, making this compound a valuable

intermediate in the synthesis of various pharmaceutical and agrochemical products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. scbt.com [scbt.com]

To cite this document: BenchChem. [4-Fluoro-3-nitrobenzoyl chloride molecular weight and
formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1304129#4-fluoro-3-nitrobenzoyl-chloride-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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